Cas no 2138173-79-0 (1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione)

• Product Name: 1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione
• CAS No: 2138173-79-0
• MF: C₉H₁₃ClO₃
• MW: 204.650722265244
• CID: 6073427
• PubChem ID: 165474479
• Update Time: 2025-06-10

1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione
• 2138173-79-0
• EN300-1128038

• Inchi： 1S/C9H13ClO3/c1-6(13-2)7(11)5-8(12)9(10)3-4-9/h6H,3-5H2,1-2H3
• InChI Key： ATFCRVJYOQLSOP-UHFFFAOYSA-N
• SMILES： ClC1(C(CC(C(C)OC)=O)=O)CC1

Computed Properties

• Exact Mass: 204.0553220g/mol
• Monoisotopic Mass: 204.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione

Comprehensive Overview of 1-(1-Chlorocyclopropyl)-4-Methoxypentane-1,3-Dione (CAS No. 2138173-79-0)

The compound 1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione (CAS No. 2138173-79-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the chlorocyclopropyl moiety and the methoxypentane-1,3-dione backbone, which contribute to its distinct reactivity and potential applications. Researchers and industry professionals often search for this compound under variations such as "1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione synthesis" or "CAS 2138173-79-0 applications", reflecting its niche yet growing relevance in synthetic chemistry and material science.

In recent years, the demand for structurally complex intermediates like 1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione has surged due to their utility in pharmaceutical development and agrochemical research. The compound's β-diketone functionality, combined with the chlorocyclopropyl group, offers versatile chelating and electrophilic properties. This aligns with trending topics such as "green chemistry alternatives" and "high-value chemical intermediates", which dominate academic and industrial discourse. Its stability under moderate conditions makes it a candidate for further exploration in sustainable synthesis routes.

From a technical perspective, the molecular structure of CAS 2138173-79-0 features a 1,3-dione core, a motif frequently investigated for its role in metal coordination and catalysis. Searches for "1,3-dione derivatives in catalysis" or "cyclopropyl-containing building blocks" often intersect with discussions about this compound. Notably, the methoxy substituent enhances solubility in polar solvents, a property critical for reactions in homogeneous systems. These attributes position it as a subject of interest for researchers exploring "solvent effects in organic synthesis" or "tailored ligands for transition-metal complexes".

The synthesis of 1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione typically involves multi-step protocols, including Claisen condensation and cyclopropanation reactions. Queries like "optimized synthesis of chlorocyclopropyl diketones" or "scalable routes to functionalized 1,3-diones" reflect the practical challenges addressed in recent literature. Innovations in flow chemistry and catalytic cyclopropanation have further revitalized interest in such compounds, as they align with industrial priorities for efficiency and atom economy.

Beyond synthetic applications, the compound's potential in material science is underscored by its ability to form stable complexes with lanthanides and transition metals. This ties into broader trends like "advanced functional materials" and "molecular design for optoelectronics". The chlorocyclopropyl group, in particular, may influence steric and electronic tuning—a hot topic in searches related to "structure-property relationships in coordination polymers".

In summary, 1-(1-chlorocyclopropyl)-4-methoxypentane-1,3-dione (CAS No. 2138173-79-0) represents a multifaceted compound bridging gaps between organic synthesis, catalysis, and materials research. Its nomenclature and functional groups—chlorocyclopropyl, methoxy, and 1,3-dione—serve as key identifiers for researchers navigating databases or publications. As the scientific community prioritizes "sustainable chemical processes" and "precision molecular engineering", compounds like this will continue to attract attention for their tailored properties and untapped potential.